N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide

• IUPAC Name: N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide
• InChI: InChI=1S/C18H19ClN2O3/c1-21-10-17(24-2)16(22)9-15(21)18(23)20-12-7-11(8-12)13-5-3-4-6-14(13)19/h3-6,9-12H,7-8H2,1-2H3,(H,20,23)
• InChI Key: CNPLIUWXLGTWDO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C=C1C(=O)NC2CC(C2)C3=CC=CC=C3Cl)OC
• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol

Description

N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide, also known as ABT-089, is a synthetic compound that has been studied for its potential therapeutic uses in the treatment of various neurological disorders. ABT-089 belongs to the class of compounds known as nicotinic acetylcholine receptor agonists, which have been shown to have a range of effects on the central nervous system.

Mechanism of Action

N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide acts as an agonist of the nicotinic acetylcholine receptor, specifically targeting the α4β2 subtype. This receptor subtype is involved in various functions of the central nervous system, including cognitive function, attention, and memory. By activating this receptor subtype, N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide enhances the release of several neurotransmitters, including dopamine, acetylcholine, and glutamate, which are involved in these functions.
Biochemical and Physiological Effects:
N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide has been shown to have several biochemical and physiological effects in animal models and humans. These include improved cognitive function, memory, attention, and learning, as well as increased levels of several neurotransmitters in the brain. The compound has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide as a research tool is its selectivity for the α4β2 nicotinic acetylcholine receptor subtype. This allows researchers to specifically target this receptor subtype and study its effects on various functions of the central nervous system. However, one limitation of N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide is its relatively short half-life, which can make it difficult to maintain stable levels of the compound in the body over extended periods of time.

Future Directions

There are several potential future directions for research on N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide and other nicotinic acetylcholine receptor agonists. These include further studies on the compound's effects on cognitive function, memory, and attention in various neurological disorders, as well as investigations into its potential use as a neuroprotective agent. Additionally, researchers may explore the use of N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide in combination with other drugs or therapies to enhance its effects or reduce potential side effects. Finally, further optimization of the synthesis method for N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide may enable the production of larger quantities of the compound for use in future studies.

Synthesis Methods

The synthesis of N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide involves several steps, starting with the reaction of 2-chlorobenzaldehyde with cyclobutanone to form a key intermediate. This intermediate is then reacted with methylamine and a pyridine-2-carboxylic acid derivative to yield the final product, N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide. The synthesis of N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide has been optimized over the years to improve yields and purity, and several variations of the method have been reported in the literature.

Scientific Research Applications

N-[3-(2-chlorophenyl)cyclobutyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide has been extensively studied for its potential therapeutic uses in the treatment of various neurological disorders, including Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), and schizophrenia. The compound has been shown to improve cognitive function and memory in animal models of these disorders, and has also been tested in clinical trials in humans.